Cas no 1540497-82-2 (5-cyclopropyl-3-methylpentan-2-ol)

• Product Name: 5-cyclopropyl-3-methylpentan-2-ol
• CAS No: 1540497-82-2
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 5564231
• PubChem ID: 79422172
• Update Time: 2025-05-22

5-cyclopropyl-3-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanebutanol, α,β-dimethyl-
• 5-cyclopropyl-3-methylpentan-2-ol

• Inchi： 1S/C9H18O/c1-7(8(2)10)3-4-9-5-6-9/h7-10H,3-6H2,1-2H3
• InChI Key： JCBRUGYZTMTMGG-UHFFFAOYSA-N
• SMILES： C(C1CC1)CC(C)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-cyclopropyl-3-methylpentan-2-ol

Comprehensive Analysis of 5-Cyclopropyl-3-Methylpentan-2-ol (CAS No. 1540497-82-2): Properties, Applications, and Industry Insights

5-Cyclopropyl-3-methylpentan-2-ol (CAS No. 1540497-82-2) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural features. This secondary alcohol, characterized by a cyclopropyl ring and a branched alkyl chain, exhibits versatile chemical reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its role as a chiral building block in asymmetric synthesis, particularly for bioactive molecule development.

The compound's molecular structure, featuring a 3-methylpentan-2-ol backbone, contributes to its steric and electronic properties. Recent studies highlight its potential as an intermediate in the synthesis of flavor and fragrance ingredients, with its subtle woody-herbaceous notes being of particular interest to perfumers. The cyclopropyl group enhances metabolic stability, a property highly sought after in drug design, as evidenced by its inclusion in several patent applications for small-molecule therapeutics.

From a synthetic chemistry perspective, 1540497-82-2 presents interesting challenges and opportunities. The steric hindrance from the cyclopropyl moiety influences reaction pathways, while the hydroxyl group at the 2-position allows for diverse functionalization. Current literature suggests growing applications in: catalysis research, where it serves as a test substrate for new asymmetric reduction methods; material science, as a precursor for specialty polymers; and agrochemical development, particularly in creating more environmentally friendly plant growth regulators.

Analytical characterization of 5-cyclopropyl-3-methylpentan-2-ol reveals distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies show characteristic proton shifts between 0.4-0.8 ppm for the cyclopropyl protons and 3.5-4.0 ppm for the methine proton adjacent to the hydroxyl group. Mass spectrometry typically displays a molecular ion peak at m/z 142, with fragmentation patterns that aid in structural confirmation. These analytical markers are crucial for quality control in industrial production.

Emerging applications in green chemistry have positioned this compound as a subject of sustainable process development. Recent innovations include biocatalytic routes using engineered ketoreductases for enantioselective production, addressing growing demand for chiral alcohols in pharmaceutical manufacturing. The compound's stability under mild reaction conditions makes it suitable for flow chemistry applications, an area experiencing rapid growth in process optimization.

Market trends indicate rising interest in 1540497-82-2 as evidenced by increasing patent filings and research publications. The compound's versatility bridges multiple sectors: in cosmetic chemistry, it functions as a fragrance fixative; in medicinal chemistry, it serves as a scaffold for kinase inhibitor development; and in food science, derivatives show potential as flavor enhancers. This cross-industry relevance contributes to its growing commercial importance.

From a regulatory standpoint, 5-cyclopropyl-3-methylpentan-2-ol currently falls under standard chemical handling guidelines. Safety data sheets recommend standard organic compound precautions, with no special restrictions reported. Environmental fate studies suggest moderate biodegradability, prompting ongoing research into eco-friendly derivatives with improved sustainability profiles while maintaining functional performance.

Future research directions for this compound include exploration of its biological activity profiles, with preliminary studies suggesting interesting interactions with certain enzyme systems. The pharmacophore potential of its structure is being evaluated in computer-aided drug design platforms, while material scientists are investigating its liquid crystal properties. These diverse research avenues underscore the compound's significance in contemporary chemical innovation.

Industrial scale-up considerations for 1540497-82-2 focus on optimizing the key cyclopropanation step and subsequent reduction processes. Process chemists are developing continuous manufacturing approaches to improve yield and purity while reducing energy consumption. These advancements align with the chemical industry's push toward sustainable manufacturing practices and circular economy principles.

In analytical method development, 5-cyclopropyl-3-methylpentan-2-ol presents interesting challenges for chromatographic separation due to its structural features. Recent advancements in HPLC method development have enabled better resolution of its enantiomers, important for pharmaceutical applications where optical purity is critical. These methodological improvements support quality assurance in production environments.

The compound's stability profile has been extensively studied, showing good resistance to oxidation under standard storage conditions. However, the cyclopropyl ring demonstrates sensitivity to strong acids, an important consideration for formulation chemists. These stability characteristics influence its handling protocols and potential applications in various chemical systems.

Academic and industrial laboratories continue to explore novel synthetic applications of 1540497-82-2. Recent publications describe its use in multicomponent reactions for constructing complex molecular architectures, particularly in natural product synthesis. The compound's balanced lipophilicity, as evidenced by calculated logP values around 2.1, makes it particularly valuable for medicinal chemistry applications requiring optimal membrane permeability.

Supply chain dynamics for 5-cyclopropyl-3-methylpentan-2-ol reflect growing demand, with specialty chemical manufacturers expanding production capacities. Quality specifications typically require ≥98% purity, with strict controls on residual solvents and heavy metals. These standards ensure consistency for research and industrial applications across global markets.

In conclusion, 5-cyclopropyl-3-methylpentan-2-ol (CAS No. 1540497-82-2) represents an increasingly important chemical entity with multifaceted applications. Its unique structural features continue to inspire innovation across scientific disciplines, from asymmetric synthesis to functional material design. As research uncovers new properties and applications, this compound is poised to play an expanding role in the development of next-generation chemical solutions.